Cas no 2034425-89-1 (N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2034425-89-1
• MF: C₁₃H₁₈N₈O₃
• MW: 334.333820819855
• CID: 6422541
• PubChem ID: 121137782
• Update Time: 2025-05-19

N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-{[4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-yl]methyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-1-methyltriazole-4-carboxamide
• 2034425-89-1
• F6438-3411
• AKOS032456911

• Inchi： 1S/C13H18N8O3/c1-20-8-9(18-19-20)11(22)14-7-10-15-12(17-13(16-10)23-2)21-3-5-24-6-4-21/h8H,3-7H2,1-2H3,(H,14,22)
• InChI Key： OBHHLAJAYCWBNH-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(N=C(CNC(C3=CN(C)N=N3)=O)N=2)OC)CC1

Computed Properties

• Exact Mass: 334.15018647g/mol
• Monoisotopic Mass: 334.15018647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 120Ų

Additional information on N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide

N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

The compound N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034425-89-1) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. The molecule consists of a triazine ring system substituted with a methoxy group at position 4 and a morpholino group at position 6. Additionally, the triazine ring is connected to a 1-methyl-1H-1,2,3-triazole moiety via a methylene bridge. The carboxamide group further enhances the molecule's reactivity and functional versatility.

Recent studies have highlighted the importance of triazine-based compounds in various chemical reactions, particularly in the synthesis of advanced materials. The presence of the morpholino group in this compound introduces additional flexibility and hydrogen bonding capabilities, making it suitable for applications in drug delivery systems and polymer chemistry. Furthermore, the triazole moiety is known for its high reactivity in click chemistry reactions, which has opened new avenues for its use in bioconjugation and material synthesis.

One of the most notable aspects of this compound is its ability to participate in multicomponent reactions, which are highly efficient methods for constructing complex molecules. Researchers have demonstrated that this compound can serve as a versatile building block for synthesizing heterocyclic compounds with potential pharmacological activities. For instance, its use in the synthesis of antiviral agents has shown promising results in preliminary studies.

The synthesis of N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide involves a series of carefully optimized steps to ensure high yields and purity. The reaction sequence typically begins with the preparation of the triazine core followed by successive substitutions to introduce the morpholino and methoxy groups. The final step involves coupling the triazole moiety to complete the structure. This multi-step synthesis highlights the importance of precise control over reaction conditions to achieve the desired product.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a linker in click chemistry has made it valuable in the construction of bioconjugates for diagnostic and therapeutic purposes. Additionally, its role as an intermediate in drug discovery has been explored extensively. Recent research has focused on its potential as an anti-inflammatory agent, with studies indicating that it may inhibit key enzymes involved in inflammatory pathways.

Another area where this compound has demonstrated promise is in polymer chemistry. Its ability to form stable covalent bonds with other polymers makes it an attractive candidate for developing advanced materials with tailored properties. For example, researchers have investigated its use in creating stimuli-responsive polymers that can respond to environmental changes such as temperature or pH levels.

From a structural perspective, the molecule's combination of electron-donating groups (such as methoxy) and electron-withdrawing groups (such as carboxamide) creates a unique electronic environment that influences its reactivity and stability. This balance is crucial for its performance in various chemical transformations and applications.

In conclusion, N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034425891) is a multifaceted compound with significant potential across diverse fields. Its intricate structure enables it to participate in a wide range of chemical reactions and applications, making it an invaluable tool for researchers and industry professionals alike.